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Pheniramine Maleate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Pheniramine maleate, a first-generation alkylamine antihistamine, has been a stalwart in the

symptomatic relief of allergic conditions for decades. This technical guide provides an in-depth

exploration of its core chemical and physical properties, mechanism of action, and analytical

methodologies. Key quantitative data are presented in structured tables for ease of

comparison. Detailed experimental protocols for various analytical techniques are provided,

alongside an examination of its metabolic fate and its influence on critical signaling pathways.

This document is intended to serve as a comprehensive resource for researchers, scientists,

and professionals involved in drug development and formulation, offering a foundational

understanding of pheniramine maleate's scientific profile.

Chemical and Physical Properties
Pheniramine maleate is the maleate salt of pheniramine, a synthetic compound belonging to

the alkylamine class of antihistamines.[1] It presents as a white or almost white crystalline

powder with a faint amine-like odor.[2]
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Physicochemical Data
A summary of the key physicochemical properties of Pheniramine Maleate is presented in

Table 1. This data is crucial for formulation development, solubility studies, and understanding

its behavior in biological systems.

Property Value Reference

Molecular Formula C₂₀H₂₄N₂O₄ [2]

Molecular Weight 356.42 g/mol [2]

Melting Point 104-108 °C [2]

Solubility

Very soluble in water; freely

soluble in ethanol, methanol,

and methylene chloride.

[2]

pKa 9.3 [2]

pH (1% aqueous solution) 4.5 - 5.5 [2]

Appearance
White or almost white

crystalline powder
[2]

Mechanism of Action
Pheniramine maleate primarily exerts its therapeutic effects through competitive antagonism

of the histamine H1 receptor.[3][4] During an allergic response, histamine is released from mast

cells and basophils, binding to H1 receptors on various effector cells. This binding initiates a

cascade of events leading to the classic symptoms of allergy, such as vasodilation, increased

capillary permeability, and sensory nerve stimulation.

By competitively blocking the H1 receptor, pheniramine maleate prevents histamine from

binding and initiating this signaling cascade, thereby mitigating allergic symptoms. It is

important to note that pheniramine does not prevent the release of histamine but rather inhibits

its action at the receptor level.

In addition to its antihistaminic activity, pheniramine maleate also possesses anticholinergic

properties, which contribute to its clinical efficacy in reducing nasal and bronchial secretions.[5]
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Signaling Pathway
The antagonism of the H1 receptor by pheniramine interferes with downstream signaling

pathways. Notably, H1 receptor activation is linked to the activation of the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[3][4][6] By blocking

the H1 receptor, pheniramine can attenuate the activation of NF-κB, which is a key transcription

factor involved in the expression of pro-inflammatory cytokines and adhesion molecules.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pheniramine - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://smpdb.ca/view/SMP0056662
https://pubmed.ncbi.nlm.nih.gov/18498541/
https://www.researchgate.net/publication/5350764_Histamine_H1-receptor_antagonists_inhibit_nuclear_factor-kappaB_and_activator_protein-1_activities_via_H1-receptor-dependent_and_-independent_mechanisms
https://smpdb.ca/view/SMP0056662
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666561/
https://www.benchchem.com/product/b000712?utm_src=pdf-body-img
https://www.benchchem.com/product/b000712?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Pheniramine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. researchgate.net [researchgate.net]

3. SMPDB [smpdb.ca]

4. Histamine H1-receptor antagonists inhibit nuclear factor-kappaB and activator protein-1
activities via H1-receptor-dependent and -independent mechanisms - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Chlorpheniramine attenuates histamine-mediated aquaporin 5 downregulation in human
nasal epithelial cells via suppression of NF-κB activation - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Chemical and physical properties of Pheniramine
Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000712#chemical-and-physical-properties-of-
pheniramine-maleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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